Cas no 2137507-49-2 (4-Amino-1-ethyl-8lambda6-thia-1-azaspiro[4.5]decane-8,8-dione)

4-Amino-1-ethyl-8λ⁶-thia-1-azaspiro[4.5]decane-8,8-dione is a spirocyclic sulfonamide derivative characterized by its unique structural framework, combining a thiazaspiro ring system with an amino and ethyl substituent. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its rigid, three-dimensional architecture, which may enhance binding selectivity in biological targets. The presence of the sulfonamide moiety contributes to its stability and potential bioactivity, making it a candidate for further investigation in drug discovery. Its synthetic versatility allows for modifications to explore structure-activity relationships. The compound's well-defined molecular structure ensures reproducibility in research applications.
4-Amino-1-ethyl-8lambda6-thia-1-azaspiro[4.5]decane-8,8-dione structure
2137507-49-2 structure
Product Name:4-Amino-1-ethyl-8lambda6-thia-1-azaspiro[4.5]decane-8,8-dione
CAS No:2137507-49-2
MF:C10H20N2O2S
MW:232.343001365662
CID:5807112
PubChem ID:165463844
Update Time:2025-06-08

4-Amino-1-ethyl-8lambda6-thia-1-azaspiro[4.5]decane-8,8-dione Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-ethyl-8lambda6-thia-1-azaspiro[4.5]decane-8,8-dione
    • 2137507-49-2
    • EN300-785640
    • 4-Amino-1-ethyl-8lambda6-thia-1-azaspiro[4.5]decane-8,8-dione
    • Inchi: 1S/C10H20N2O2S/c1-2-12-6-3-9(11)10(12)4-7-15(13,14)8-5-10/h9H,2-8,11H2,1H3
    • InChI Key: YZVFXQCUFUUYGZ-UHFFFAOYSA-N
    • SMILES: S1(CCC2(CC1)C(CCN2CC)N)(=O)=O

Computed Properties

  • Exact Mass: 232.12454906g/mol
  • Monoisotopic Mass: 232.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 71.8Ų

4-Amino-1-ethyl-8lambda6-thia-1-azaspiro[4.5]decane-8,8-dione Pricemore >>

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Additional information on 4-Amino-1-ethyl-8lambda6-thia-1-azaspiro[4.5]decane-8,8-dione

Introduction to 4-Amino-1-ethyl-8λ6-thia-1-azaspiro[4.5]decane-8,8-dione (CAS No. 2137507-49-2)

4-Amino-1-ethyl-8λ6-thia-1-azaspiro[4.5]decane-8,8-dione, with the CAS number 2137507-49-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity.

The core structure of 4-Amino-1-ethyl-8λ6-thia-1-azaspiro[4.5]decane-8,8-dione is characterized by a spirocyclic framework that combines a thiazine ring with an azaspiro ring. The presence of the amino and ethyl groups further enhances its chemical versatility and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the potential of 4-Amino-1-ethyl-8λ6-thia-1-azaspiro[4.5]decane-8,8-dione in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Amino-1-ethyl-8λ6-thia-1-azaspiro[4.5]decane-8,8-dione has also shown potential as an antiviral agent. Research conducted on viral infections has indicated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry and replication processes, making it a valuable addition to the arsenal of antiviral drugs.

The pharmacokinetic properties of 4-Amino-1-ethyl-8λ6-thia-1-azaspiro[4.5]decane-8,8-dione have also been extensively studied. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens.

To further enhance its therapeutic potential, researchers have explored various chemical modifications of 4-Amino-1-ethyl-8λ6-thia-1-azaspiro[4.5]decane-8,8-dione. These modifications aim to improve its potency, selectivity, and safety profile. For instance, substituting different functional groups on the amino or ethyl moieties can significantly alter the compound's biological activity and pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Amino-1-ethyl-8λ6-thia-1-azaspiro[4.5]decane-8,8-dione in human subjects. Early results from phase I trials have shown promising outcomes with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-Amino-1-ethyl-8λ6-thia-1-azaspiro[4.5]decane-8,8-dione (CAS No. 2137507-49-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.

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